Cas no 1261133-05-4 (4-(1H-indol-3-yl)butanal)

• Product Name: 4-(1H-indol-3-yl)butanal
• CAS No: 1261133-05-4
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5098835
• PubChem ID: 21660500
• Update Time: 2026-03-03

4-(1H-indol-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-3-yl)butanal

• Inchi： 1S/C12H13NO/c14-8-4-3-5-10-9-13-12-7-2-1-6-11(10)12/h1-2,6-9,13H,3-5H2
• InChI Key： JEWJKXCTSJPXSF-UHFFFAOYSA-N
• SMILES： C(=O)CCCC1C2=C(NC=1)C=CC=C2

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-(1H-indol-3-yl)butanal

Introduction to 4-(1H-indol-3-yl)butanal (CAS No. 1261133-05-4)

4-(1H-indol-3-yl)butanal, a compound with the chemical identifier CAS No. 1261133-05-4, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a butanal moiety linked to an indole ring, has garnered attention due to its potential applications in various biochemical pathways and drug development. The indole moiety, known for its presence in numerous bioactive natural products and pharmaceuticals, plays a crucial role in the compound's pharmacological properties.

The structural configuration of 4-(1H-indol-3-yl)butanal imparts unique chemical and biological characteristics that make it a valuable candidate for further investigation. The butanal group contributes to the compound's reactivity, while the indole ring provides a scaffold for interaction with biological targets. This combination has sparked interest among researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry. Compounds containing the indole scaffold have been extensively studied for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The presence of the butanal group in 4-(1H-indol-3-yl)butanal suggests that it may exhibit similar bioactivities, making it a promising candidate for further exploration.

In the context of drug discovery, 4-(1H-indol-3-yl)butanal has been investigated for its potential role as an intermediate in synthesizing more complex molecules. Its structural features make it a versatile building block for designing new drugs with enhanced efficacy and reduced side effects. Researchers have leveraged its reactivity to develop novel analogs with improved pharmacokinetic profiles.

The compound's biological activity has been preliminarily assessed through in vitro studies, which indicate that it may possess properties relevant to several therapeutic areas. For instance, its interaction with enzymes and receptors has been explored as a potential mechanism for modulating biological pathways associated with inflammation and cell proliferation. These findings underscore the compound's significance as a lead molecule in drug development.

Advanced spectroscopic techniques have been employed to elucidate the structural properties of 4-(1H-indol-3-yl)butanal, providing insights into its molecular behavior. Nuclear magnetic resonance (NMR) spectroscopy has revealed detailed information about its atomic connectivity and electronic environment, while mass spectrometry has confirmed its molecular weight and fragmentation patterns. These analytical data are crucial for understanding the compound's reactivity and potential applications.

The synthesis of 4-(1H-indol-3-yl)butanal involves multi-step organic reactions that highlight the compound's synthetic accessibility. Researchers have developed efficient synthetic routes that utilize readily available starting materials, making it feasible to produce the compound on a larger scale for further studies. This accessibility is essential for advancing research and translating laboratory findings into clinical applications.

Current research trends suggest that 4-(1H-indol-3-yl)butanal may find applications beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and specialty chemicals, where its bioactivity could contribute to developing new formulations with improved performance. Additionally, its potential role in material science has not been overlooked, as indole derivatives are known to exhibit interesting electronic properties.

The future of 4-(1H-indol-3-yl)butanal in research looks promising, with ongoing studies aimed at uncovering its full therapeutic potential. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel drugs and applications derived from this versatile compound. As our understanding of its biological activities grows, so does the likelihood of discovering new uses for 4-(1H-indol-3-yl)butanal in human health and beyond.